Cas no 104662-01-3 (1-cyclohexylbut-2-yn-1-one)

1-cyclohexylbut-2-yn-1-one structure
Product name:1-cyclohexylbut-2-yn-1-one
1-cyclohexylbut-2-yn-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclohexylbut-2-yn-1-one
- SCHEMBL17430884
- DTXSID00457858
- 104662-01-3
- 2-Butyn-1-one, 1-cyclohexyl-
-
- Inchi: InChI=1S/C10H14O/c1-2-6-10(11)9-7-4-3-5-8-9/h9H,3-5,7-8H2,1H3
- InChI Key: FJQCYRLEDOSSAX-UHFFFAOYSA-N
- SMILES: CC#CC(=O)C1CCCCC1
Computed Properties
- Exact Mass: 238.15696
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 35.53
1-cyclohexylbut-2-yn-1-one Related Literature
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Wei Lv,Chen Zhang,Yanbing He,Baohua Li J. Mater. Chem. A, 2015,3, 20218-20224
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Domingo Salazar-Mendoza,Jorge Guerrero-Alvarez,Herbert Höpfl Chem. Commun., 2008, 6543-6545
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Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
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Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
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Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
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